Cas no 4298-10-6 (5-fluorocytosine arabinoside)

5-fluorocytosine arabinoside structure
5-fluorocytosine arabinoside structure
Product Name:5-fluorocytosine arabinoside
CAS No:4298-10-6
MF:C9H12FN3O5
MW:261.207085609436
CID:928619
PubChem ID:20285
Update Time:2025-04-19

5-fluorocytosine arabinoside Chemical and Physical Properties

Names and Identifiers

    • 5-fluorocytosine arabinoside
    • 5-Fluorocytosine--D-arabinofuranoside
    • 5-FLUOROCYTOSINE-ß-D-ARABINOFURANOSIDE
    • Cytosine, 1-.beta.-D-arabinofuranosyl-5-fluoro-
    • 1-beta-D-Arabinofuranosyl-5-fluorocytosine
    • DTXSID00195602
    • Fluorocytosine arabinoside
    • CYTOSINE, 1-beta-D-ARABINOFURANOSYL-5-FLUORO-
    • 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidin-2-one
    • 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-fluoropyrimidin-2(1H)-one
    • Q27269833
    • 5-F-Ara-C
    • 5-FLUORO-ARABINOSYLCYTOSINE
    • Arafluorocytosine
    • 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-pyrimidin-2-one
    • SCHEMBL1230711
    • NSC-529180
    • FCA
    • .beta.-D-Arabinofuranosyl-5-fluorocytosine
    • 2(1H)-PYRIMIDINONE, 4-AMINO-1-.BETA.-D-ARABINOFURANOSYL-5-FLUORO-
    • 87PGS3A0AZ
    • UNII-87PGS3A0AZ
    • NSC 529180
    • 4298-10-6
    • AKOS040750559
    • 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-5-fluoro-
    • beta-D-Arabinofuranosyl-5-fluorocytosine
    • Ara-FC
    • Ara-fluorocytosine
    • STRZQWQNZQMHQR-MNCSTQPFSA-N
    • 1-.beta.-D-Arabinofuranosyl-5-fluorocytosine
    • 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl- 5-fluoro-
    • 5-fluoro-1-beta-D-arabinofuranosylcytosine
    • Inchi: 1S/C9H12FN3O5/c10-3-1-13(9(17)12-7(3)11)8-6(16)5(15)4(2-14)18-8/h1,4-6,8,14-16H,2H2,(H2,11,12,17)/t4-,5-,6+,8-/m1/s1
    • InChI Key: STRZQWQNZQMHQR-MNCSTQPFSA-N
    • SMILES: FC1C(N)=NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

  • Exact Mass: 261.07609865g/mol
  • Monoisotopic Mass: 261.07609865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Color/Form: Solid powder
  • Density: 1.3910 (estimate)

5-fluorocytosine arabinoside Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
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